Cas no 1508657-03-1 (3-(pyridine-4-carbonyl)pentane-2,4-dione)

3-(Pyridine-4-carbonyl)pentane-2,4-dione is a versatile β-diketone derivative featuring a pyridine-4-carbonyl substituent, which enhances its reactivity and coordination properties. This compound is particularly valuable in synthetic chemistry as a chelating ligand, forming stable complexes with transition metals due to its dual carbonyl functionality. Its structural framework also makes it a useful intermediate in the synthesis of heterocyclic compounds, pharmaceuticals, and functional materials. The pyridine moiety further contributes to its solubility in polar solvents and potential for further functionalization. This product is well-suited for applications in catalysis, material science, and medicinal chemistry, where precise molecular design is critical.
3-(pyridine-4-carbonyl)pentane-2,4-dione structure
1508657-03-1 structure
Product Name:3-(pyridine-4-carbonyl)pentane-2,4-dione
CAS No:1508657-03-1
MF:C11H11NO3
MW:205.209943056107
CID:6268348
PubChem ID:80114558
Update Time:2025-06-13

3-(pyridine-4-carbonyl)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(pyridine-4-carbonyl)pentane-2,4-dione
    • EN300-1126119
    • AKOS018675870
    • 1508657-03-1
    • Inchi: 1S/C11H11NO3/c1-7(13)10(8(2)14)11(15)9-3-5-12-6-4-9/h3-6,10H,1-2H3
    • InChI Key: YMAGNAPJACOSQO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=CC=1)C(C(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 205.07389321g/mol
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 64.1Ų

3-(pyridine-4-carbonyl)pentane-2,4-dione Pricemore >>

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Additional information on 3-(pyridine-4-carbonyl)pentane-2,4-dione

Comprehensive Overview of 3-(pyridine-4-carbonyl)pentane-2,4-dione (CAS No. 1508657-03-1): Properties, Applications, and Industry Insights

3-(pyridine-4-carbonyl)pentane-2,4-dione (CAS No. 1508657-03-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This β-diketone derivative features a pyridine-4-carbonyl moiety, which enhances its reactivity and versatility in synthetic applications. Researchers and industry professionals frequently search for terms like "synthesis of 3-(pyridine-4-carbonyl)pentane-2,4-dione" or "CAS 1508657-03-1 suppliers," reflecting its growing demand in niche markets.

The compound's chelating properties make it valuable in coordination chemistry, particularly in the development of metal-organic frameworks (MOFs) and catalysts. Its keto-enol tautomerism is a subject of academic interest, often explored in studies related to molecular stability and reaction mechanisms. Recent trends in green chemistry have also highlighted its potential as a biodegradable intermediate, aligning with global sustainability goals. Searches for "eco-friendly applications of β-diketones" or "1508657-03-1 in green synthesis" underscore this relevance.

In the pharmaceutical sector, 3-(pyridine-4-carbonyl)pentane-2,4-dione serves as a precursor for heterocyclic compounds with potential bioactivity. Its structural similarity to acetylacetone allows for modifications targeting enzyme inhibition or drug delivery systems. Queries such as "1508657-03-1 in drug discovery" or "pyridine-based bioactive molecules" reflect its prominence in medicinal chemistry. Additionally, its role in polymer science—particularly in creating heat-resistant materials—has been explored, addressing industrial needs for high-performance polymers.

From a commercial perspective, the compound's purity standards and scalable synthesis methods are critical discussion points. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, as indicated by searches for "CAS 1508657-03-1 analytical data." Suppliers often emphasize batch-to-batch consistency, especially for clients in fine chemical and R&D sectors. The rise of AI-driven molecular design has further amplified interest, with researchers leveraging predictive models to explore novel derivatives of this compound.

Environmental and safety profiles of 3-(pyridine-4-carbonyl)pentane-2,4-dione are also frequently queried, particularly regarding handling precautions and storage conditions. While not classified as hazardous, its hygroscopic nature necessitates inert atmosphere storage, a detail often highlighted in technical datasheets. The compound's solubility in organic solvents (e.g., DMSO or ethanol) is another practical consideration for laboratory use, as seen in searches like "solubility of CAS 1508657-03-1."

Looking ahead, innovations in catalytic applications and material science are expected to drive demand for 1508657-03-1. Its integration into nanotechnology and renewable energy solutions—such as organic photovoltaics—positions it at the forefront of interdisciplinary research. As industries prioritize multifunctional compounds, this molecule's adaptability ensures its continued relevance in both academic and industrial settings.

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